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Compound of Interest

Compound Name: Direct red 239

cat. No.: B15291619

An In-depth Technical Guide on the Core Chemical Properties of Direct Red 239

Abstract

Direct Red 239 is a synthetic, water-soluble diazo dye primarily utilized in the textile, paper,
and leather industries for its vibrant red coloration.[1][2][3][4][5] This technical guide provides a
comprehensive overview of the core chemical and physical properties of Direct Red 239,
tailored for researchers, scientists, and professionals in drug development who may encounter
azo dyes in their studies. The document details the compound's structure, solubility, stability,
and other key characteristics, presenting quantitative data in structured tables. Furthermore, it
outlines standard experimental protocols for determining these properties and includes
visualizations to illustrate the chemical structure and a representative experimental workflow.

Chemical and Physical Properties

Direct Red 239 is a complex aromatic compound characterized by the presence of two azo (-
N=N-) groups, which are responsible for its color.[2][6] It is a tetrasodium salt, a feature that
confers high water solubility.[1] The dye appears as a red-brown powder in its solid state.[1][5]

[7181°]

General and Structural Properties

The fundamental identifiers and structural characteristics of Direct Red 239 are summarized in
the table below.
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Property Value Reference
CAS Number 60202-35-9 [1][2][10]
Molecular Formula C41H24N6Na4015S4 [1][11]
Molecular Weight ~1060.9 g/mol [1][11]

tetrasodium;4-hydroxy-7-[[5-
hydroxy-7-sulfonato-6-[(6-
sulfonatonaphthalen-2-

IUPAC Name yl)diazenyllnaphthalen-2- 1]
ylJcarbamoylamino]-3-[(6-
sulfonatonaphthalen-2-
yl)diazenyllnaphthalene-2-
sulfonate

C.l. Direct Red 239, Direct
Synonyms , [51[71[8]
Scarlet 6BS, Direct Red 2G

Chemical Class Double Azo Dye [2][9]

Appearance Red-brown powder (1107181191

Solubility Profile

The solubility of Direct Red 239 is dictated by its large, multi-ring aromatic structure and the
presence of four sodium sulfonate groups.[1] These ionic groups make it highly soluble in water
and other polar solvents.
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Solvent Solubility Observation Reference

Forms a yellow-light
Water Soluble _ [1][3][5][8]
red solution

) ) Forms a blue-red to
Strong Sulfuric Acid Soluble ) [11[5]1I8]
purple solution

N,N-

Dimethylformamide Soluble - [1][2][8]
(DMF)

Chloroform Soluble - [1112][8]

- . Produces a shallow
Ethanol Limited Solubility ) [1]
dark pink color

Butanol Insoluble - [21[31[8]

Acetone Insoluble - [21[3][8]

Stability and Reactivity

Direct Red 239 exhibits notable thermal stability, making it suitable for industrial processes that
require elevated temperatures.[1]
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Property Value /| Observation Reference

) N Stable under normal
Chemical Stability [10]
temperatures and pressures.

Melting Point > 300°C (Decomposes) [11[3]1[5]18]

Initial dehydration at 140-
N 150°C; major breakdown of the
Thermal Decomposition . [1]
chromophore begins around

237°C.

N Optimal color performance
pH Stability [1]
between pH 7.0 and 9.0.

o Strong oxidizing agents, strong
Incompatibilities ) [10]
reducing agents.

May produce irritating and

Hazardous Decomposition toxic fumes and gases upon [10]
decomposition.
Hazardous Polymerization Will not occur. [10]

Fastness Properties

In textile applications, fastness refers to a dye's resistance to fading or running.

Property Grade Reference
Light Fastness 5 [O1[12]
Washing Fastness 3-4 9]
Perspiration Fastness 4 [12]

Chemical Structure and Visualization

The intricate structure of Direct Red 239 is central to its properties. The molecule is
symmetrical around a central urea (carbonyldiimino) bridge, connecting two large naphthylazo-
naphthalene sulfonate complexes.
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Caption: 2D representation of the Direct Red 239 chemical structure.

Experimental Protocols

Detailed experimental protocols for Direct Red 239 are not extensively published in public
literature. However, standard methodologies for characterizing azo dyes are well-established.
The following section describes typical protocols that would be employed.

Determination of Solubility

Objective: To quantitatively or qualitatively determine the solubility of Direct Red 239 in various
solvents.

Methodology (Shake-Flask Method - OECD Guideline 105):

o Preparation: A small, accurately weighed amount of Direct Red 239 powder (e.g., 10 mg) is
added to a known volume of the solvent (e.g., 10 mL) in a sealed flask.

o Equilibration: The flask is agitated (e.g., shaken or stirred) at a constant temperature
(typically 25°C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

e Separation: The mixture is allowed to stand, and if a solid phase remains, it is separated
from the solution by centrifugation or filtration (using a filter that does not adsorb the dye).

e Quantification: The concentration of Direct Red 239 in the clear supernatant/filtrate is
determined using a suitable analytical technique, most commonly UV-Visible
spectrophotometry. A calibration curve is first prepared using standards of known
concentrations to relate absorbance to concentration (Beer-Lambert Law).

» Calculation: The solubility is expressed in units such as g/L or mol/L. For qualitative
assessment, solubility is noted as soluble, partially soluble, or insoluble based on visual
inspection.

Thermal Stability Analysis

Objective: To determine the thermal decomposition profile of Direct Red 239.

Methodology (Thermogravimetric Analysis - TGA):
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o Sample Preparation: A small, precise amount of the dye powder (typically 5-10 mg) is placed
into a TGA sample pan (e.g., alumina or platinum).

 Instrumentation: The pan is placed in the TGA furnace. The instrument is programmed to
heat the sample at a constant rate (e.g., 10°C/min) over a specified temperature range (e.qg.,
30°C to 600°C).

o Atmosphere: The analysis is run under a controlled atmosphere, typically an inert gas like
nitrogen, to prevent oxidative decomposition.

o Data Acquisition: The TGA instrument continuously measures and records the sample's
mass as a function of temperature.

o Data Analysis: The resulting TGA curve plots percentage weight loss versus temperature.
The onset temperature of decomposition and the temperatures of maximum weight loss are
identified to characterize the thermal stability.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the characterization of a chemical dye
like Direct Red 239.
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Caption: General workflow for the chemical characterization of a dye.

Conclusion

Direct Red 239 is a well-defined diazo dye with properties that are highly relevant to its
industrial applications. Its high water solubility, conferred by multiple sulfonate groups, and
significant thermal stability are key characteristics. The data and protocols presented in this
guide offer a foundational understanding for researchers and scientists. For professionals in
drug development, understanding the properties of such azo compounds is crucial, particularly
when considering their potential for biotransformation, interaction with biological systems, or
use as staining agents in experimental setups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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